TCO-PEG2-acid

• Molecular Formula: C16H27NO6
• Molecular Weight: 329.39 g/mol
• InChI: InChI=1S/C16H27NO6/c18-15(19)8-10-21-12-13-22-11-9-17-16(20)23-14-6-4-2-1-3-5-7-14/h1-2,14H,3-13H2,(H,17,20)(H,18,19)/b2-1-
• InChIKey: QSADMTUKGBWTTN-UPHRSURJSA-N

TCO-PEG2-acid: Compact Click Linker

TCO-PEG2-acid (CAS 2250217-31-1) is a heterobifunctional polyethylene glycol (PEG) linker featuring a highly reactive trans-cyclooctene (TCO) group for bioorthogonal inverse electron-demand Diels-Alder (iEDDA) ligation and a terminal carboxylic acid for amide bond formation [1]. It belongs to the class of TCO-PEGn-acid linkers, which are essential building blocks in targeted protein degradation (PROTACs), antibody-drug conjugates (ADCs), and advanced bioconjugation . The compound's specific PEG2 spacer provides a distinct physicochemical profile compared to its longer-chain analogs, impacting reaction kinetics, solubility, and spatial control in complex biomolecular assemblies .

Heterobifunctional linker TCO + carboxyl for modular bioconjugation

Short PEG2 spacer Compact design for spatial control and minimized steric hindrance

Bioorthogonal click reactivity Rapid iEDDA ligation with tetrazine probes

Target applications PROTACs, ADCs, pretargeting and imaging probe construction

• [1] MedChemExpress, TCO-PEG2-acid (Cat. No.: HY-W800750) Technical Datasheet, Accessed 2026. View Source

TCO-PEG2-acid: Why Linker Length Matters

Generic substitution among TCO-PEGn-acid linkers (e.g., TCO-PEG4-acid, TCO-PEG8-acid) is not possible without altering experimental outcomes. The PEG chain length is a critical determinant of conjugate solubility, spatial orientation, and in vivo pharmacokinetics . For instance, in PROTAC design, linker length directly governs the formation of a stable ternary complex between the target protein and E3 ligase; a deviation of just a few angstroms can abolish degradation efficiency [1]. Similarly, in ADC development, the PEG spacer length affects drug-antibody ratio (DAR), aggregation propensity, and ultimately, therapeutic efficacy . Therefore, selecting TCO-PEG2-acid is not merely a choice of a 'PEG linker' but a deliberate decision to utilize a specific molecular spacer that confers distinct spatial and physicochemical properties relative to its longer or shorter analogs.

Spatial & pharmacokinetic shift

Longer PEG chains increase hydrodynamic radius and may alter conjugate biodistribution and tissue penetration.

Ternary complex geometry

Linker length directly influences PROTAC ternary complex formation; small deviations can impair degradation efficiency.

ADC aggregation risk

Extended PEG spacers may raise drug-to-antibody ratio variability and aggregation propensity.

• [1] PTC BOC Sciences, 'Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation', Published 2025-10-17. View Source

TCO-PEG2-acid: Comparative Evidence

TCO-Tetrazine Ligation Kinetics

The TCO group in TCO-PEG2-acid exhibits second-order rate constants for iEDDA ligation with tetrazine in the range of 10⁴-10⁵ M⁻¹s⁻¹ . While this high intrinsic reactivity is conserved across the TCO-PEGn series, the shorter PEG2 spacer minimizes potential steric hindrance, ensuring these rapid kinetics are maintained when conjugated to large biomolecules like antibodies [1]. This is in contrast to empirical observations where excessively long PEG linkers may impede reaction efficiency due to increased molecular crowding .

Ligation kinetics

Class-level inference

k up to ~10⁴–10⁵ M⁻¹s⁻¹

Rapid bioorthogonal reactivity; short PEG2 minimizes conjugation steric hindrance

Practical efficiency depends on payload size and labeling conditions

Evidence Dimension	Reaction Rate Constant (k, M⁻¹s⁻¹)
Target Compound Data	Up to ~10⁴-10⁵
Comparator Or Baseline	TCO-PEG4-acid and longer TCO-PEGn-acid analogs: Conserved high intrinsic reactivity (up to ~25,000 M⁻¹s⁻¹ per TCO unit reported) but subject to steric hindrance upon conjugation .
Quantified Difference	No significant difference in intrinsic TCO reactivity; difference lies in practical conjugation efficiency with large payloads.
Conditions	Aqueous buffer, pH 7.4, 25°C; intrinsic TCO-tetrazine iEDDA reaction.

Why This Matters

Enables efficient labeling of proteins at low (nanomolar) concentrations and minimizes linker-related interference in sensitive bioorthogonal applications.

• [1] R. Rossin et al., 'Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody-Conjugated trans-Cyclooctenes', Bioconjugate Chemistry, 2015. View Source

Linker Size & Molecular Weight

TCO-PEG2-acid has a molecular weight (MW) of 329.39 g/mol, which is significantly lower than its longer-chain counterparts . Specifically, TCO-PEG4-acid has a MW of 417.5 g/mol (+26.7%) [1], TCO-PEG8-acid is 593.7 g/mol (+80.2%) [2], and TCO-PEG12-acid is 769.9 g/mol (+133.8%) . This lower MW translates to a shorter physical spacer length (approximately 17.6 Å for a comparable SM(PEG)2 linker) [3], reducing the hydrodynamic radius of the final conjugate.

Molecular weight

Head-to-head

329.39 g/mol

26.7–133.8% lower vs. PEG4–PEG12 analogs

Compact size may support tissue penetration and lower immunogenicity

Comparable SM(PEG)₂ spacer length approx. 17.6 Å

Evidence Dimension	Molecular Weight
Target Compound Data	329.39 g/mol
Comparator Or Baseline	TCO-PEG4-acid: 417.5 g/mol; TCO-PEG8-acid: 593.7 g/mol; TCO-PEG12-acid: 769.9 g/mol
Quantified Difference	26.7% to 133.8% lower MW than analogs.
Conditions	Calculated molecular weight based on molecular formula (C16H27NO6).

Why This Matters

A smaller linker reduces the overall size of the bioconjugate, which can improve tissue penetration and minimize potential immunogenicity, and provides a more compact option for optimizing PROTAC ternary complex formation.

• [1] DeltaBio, 'TCO-PEG4-acid', Product Page, Published 2024-08-14. View Source
• [2] Amerigo Scientific, 'TCO-PEG8-acid', Product Page, Accessed 2026. View Source
• [3] VWR, 'Smpeg2 4510 25Mg', Product Page, Accessed 2026. View Source

Solubility-Hydrophilicity Balance

While longer PEG chains (e.g., PEG8, PEG12) provide enhanced aqueous solubility, the PEG2 spacer in TCO-PEG2-acid occupies an empirically favorable intermediate physicochemical space . It offers sufficient hydrophilicity to improve aqueous solubility compared to a non-PEGylated TCO-acid, yet it remains less hydrophilic than PEG4 or PEG8 linkers [1]. This balance is critical for applications like ADC development, where excessive hydrophilicity can hinder cellular permeability, while insufficient solubility can lead to aggregate formation .

Solubility balance

Class-level inference

Intermediate hydrophilicity

Provides a mid-range profile for solubility and permeability optimization

Qualitative; validate in specific conjugate system

Evidence Dimension	Physicochemical Balance
Target Compound Data	Intermediate hydrophilicity/hydrophobicity; water-soluble due to PEG2 [1].
Comparator Or Baseline	PEG1 linker (more hydrophobic, reduced solubility); PEG24 linker (more hydrophilic, potentially reduced permeability) .
Quantified Difference	N/A (Qualitative property balance).
Conditions	General aqueous solubility observations for PEGylated linkers.

Why This Matters

Provides a strategic middle ground for researchers needing to fine-tune the solubility and permeability of their conjugates without resorting to non-PEGylated or highly PEGylated linkers.

• [1] XARXBIO, '(4E)-TCO-PEG2-acid', Product Information, Published 2025-12-17. View Source

Commercial Supply & Purity

TCO-PEG2-acid is widely available from multiple commercial suppliers with a typical purity of ≥95% (often 98%) . This contrasts with some custom or longer-chain analogs which may have longer lead times or lower stock availability. For example, AxisPharm lists TCO-PEG2-acid as 'In Stock' with pricing from $180 for 25 mg, while TCO-PEG10-acid is priced at $255 for the same quantity, indicating a cost premium for longer PEG chains . This consistent commercial availability reduces procurement variability and ensures reproducibility across research studies.

Supply & purity

Cross-study comparable

≥95–98% purity

Reliable multi-vendor availability supports reproducible procurement

Example pricing: $180/25 mg (PEG2) vs $255/25 mg (PEG10)

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	≥95-98% purity; readily available from multiple vendors (e.g., Leyan, BOC Sciences, AxisPharm) .
Comparator Or Baseline	Longer TCO-PEGn-acid linkers (e.g., TCO-PEG10-acid, TCO-PEG12-acid) may have higher cost and potentially lower stock availability .
Quantified Difference	AxisPharm pricing: TCO-PEG2-acid ($180/25mg) vs. TCO-PEG10-acid ($255/25mg) .
Conditions	Commercial vendor catalogs as of 2026.

Why This Matters

Ensures faster procurement, lower cost for initial screening, and greater confidence in batch-to-batch consistency for reproducible research.

TCO-PEG2-acid: Recommended Applications

PROTAC Linker Screening & Optimization

Use TCO-PEG2-acid as a foundational building block for synthesizing a PROTAC library. Its compact size (329.39 g/mol) and shorter PEG2 spacer allow for systematic exploration of linker length on ternary complex formation and target protein degradation efficiency, as linker length is a critical parameter . Starting with a minimal linker helps establish a baseline for understanding the spatial requirements for effective ubiquitination before moving to longer, more flexible PEG4 or PEG8 analogs [1].

Antibody Bioorthogonal Pretargeting

Employ TCO-PEG2-acid to introduce TCO handles onto monoclonal antibodies (mAbs) via stable amide bonds. The rapid reaction kinetics (10⁴-10⁵ M⁻¹s⁻¹) of the TCO group with tetrazine probes enable efficient in vivo pretargeting strategies . The PEG2 spacer provides adequate solubility for conjugation while minimizing the hydrodynamic radius of the antibody, which is crucial for maintaining tumor penetration and normal tissue clearance in imaging or therapeutic applications [2].

Compact Fluorescent Imaging Probes

Conjugate TCO-PEG2-acid to amine-containing fluorophores to create cell-permeable, bioorthogonal imaging probes. The balanced hydrophilicity of the PEG2 linker ensures sufficient aqueous solubility for handling and conjugation, while its compact nature helps maintain the small size of the probe, facilitating passive diffusion across cellular membranes for intracellular target labeling [3].

Next-Generation ADC Design

Incorporate TCO-PEG2-acid as a non-cleavable linker in ADC constructs. The PEG2 spacer provides a favorable balance between payload solubility and conjugate permeability, as empirically recognized in ADC linker design . Its defined, short length minimizes potential aggregation issues associated with longer PEG chains and ensures a reproducible drug-to-antibody ratio (DAR) during conjugation.

Application

Selection Property

Validation Focus

PROTAC ternary complex studies

Compact PEG2 spacer for spatial optimization

Linker length–dependent degradation efficiency

Antibody bioorthogonal conjugation

Rapid TCO-tetrazine ligation kinetics

Conjugation efficiency and in vivo pretargeting

Intracellular fluorophore delivery

Balanced hydrophilicity and cell permeability

Probe solubility and passive membrane diffusion

ADC linker design

Non-cleavable PEG2 spacer to minimize aggregation

DAR consistency and conjugate stability

• [1] PTC BOC Sciences, 'Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation', Published 2025-10-17. View Source
• [2] R. Rossin et al., 'Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody-Conjugated trans-Cyclooctenes', Bioconjugate Chemistry, 2015. View Source
• [3] XARXBIO, '(4E)-TCO-PEG2-acid', Product Information, Published 2025-12-17. View Source